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Compound of Interest

Compound Name:
3-[(2-Ethoxyphenyl)amino]-3-

oxopropanoic acid

CAS No.: 78096-14-7

Cat. No.: B3021147

Get Quote

Abstract
This document provides a comprehensive, step-by-step guide for the synthesis of N-(2-

Ethoxyphenyl)malonamic acid, a valuable intermediate in medicinal chemistry and drug

development. The protocol detailed herein is based on a robust and efficient one-pot synthesis

strategy that proceeds via the in-situ generation of a malonyl monoacyl chloride. This method

offers significant advantages over traditional multi-step approaches by minimizing reaction time

and improving overall yield. This guide is intended for researchers, scientists, and drug

development professionals, offering in-depth technical details, safety protocols, and expected

outcomes to ensure reproducible and reliable results.

Introduction
N-arylmalonamic acids are a class of organic compounds that serve as versatile building blocks

in the synthesis of various heterocyclic systems and pharmacologically active molecules. The

title compound, N-(2-Ethoxyphenyl)malonamic acid, incorporates the 2-ethoxyaniline moiety, a
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structural motif present in a number of bioactive compounds. The preparation of this and

related malonamic acids is therefore of significant interest to the drug discovery community.

Historically, the synthesis of N-arylmalonamic acids has been approached through various

methods, including the reaction of anilines with diethyl malonate, which often requires harsh

reaction conditions and can result in the formation of undesired bis-amide byproducts, leading

to low yields of the desired mono-amide. A more contemporary and efficient approach, which

forms the basis of this protocol, involves the direct reaction of malonic acid with an aniline

derivative in a one-pot procedure. This is achieved through the in-situ formation of a highly

reactive malonyl monoacyl chloride intermediate, which readily undergoes nucleophilic attack

by the aniline.

This application note provides a detailed protocol for this one-pot synthesis, tailored specifically

for the preparation of N-(2-Ethoxyphenyl)malonamic acid. Furthermore, it includes

comprehensive safety information, a detailed workflow diagram, and a thorough

characterization guide for the final product.

Reaction Scheme
The one-pot synthesis of N-(2-Ethoxyphenyl)malonamic acid from malonic acid and 2-

ethoxyaniline proceeds as follows:

Mechanism Insight: The reaction is initiated by the deprotonation of one of the carboxylic acid

groups of malonic acid by triethylamine. The resulting carboxylate anion is then converted to a

highly reactive acyl chloride by thionyl chloride. This in-situ generated malonyl monoacyl

chloride is then readily acylated by the nucleophilic amino group of 2-ethoxyaniline to form the

desired N-(2-Ethoxyphenyl)malonamic acid.

Materials and Methods
Reagents and Solvents
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Reagent/Sol
vent

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Supplier

Malonic Acid 141-82-2 C₃H₄O₄ 104.06 ≥99%
Sigma-

Aldrich

2-

Ethoxyaniline
94-70-2 C₈H₁₁NO 137.18 ≥98% Alfa Aesar

Thionyl

Chloride
7719-09-7 SOCl₂ 118.97 ≥99%

Acros

Organics

Triethylamine 121-44-8 C₆H₁₅N 101.19 ≥99.5%
Fisher

Scientific

Anhydrous

Tetrahydrofur

an (THF)

109-99-9 C₄H₈O 72.11 ≥99.9%
Sigma-

Aldrich

Diethyl Ether 60-29-7 C₄H₁₀O 74.12 ACS Grade VWR

Hydrochloric

Acid (1M aq.)
7647-01-0 HCl 36.46 1M

Fisher

Scientific

Anhydrous

Sodium

Sulfate

7757-82-6 Na₂SO₄ 142.04 ACS Grade
EMD

Millipore

Equipment
Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Nitrogen inlet and outlet
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Rotary evaporator

Büchner funnel and filter paper

Standard laboratory glassware

Nuclear Magnetic Resonance (NMR) spectrometer

Infrared (IR) spectrometer

Melting point apparatus

Experimental Protocol
Workflow Diagram

Reaction Setup One-Pot Synthesis Work-up & Purification Characterization

Malonic Acid
in Anhydrous THF

Inert Atmosphere (N2)
Cool to 0°C Add TriethylamineStep 1 Add Thionyl Chloride

Step 2
Add 2-Ethoxyaniline

Step 3
Stir at 0°C to RT

Step 4
Quench with H2OStep 5 Extract with Diethyl Ether Wash with 1M HCl & Brine Dry over Na2SO4 Concentrate in vacuo Recrystallize Melting Point

NMR, IR
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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